Cas no 903206-46-2 (3-(4-methoxyphenyl)-8-methyl-7-2-(4-phenylpiperazin-1-yl)ethoxy-4H-chromen-4-one)

• Product Name: 3-(4-methoxyphenyl)-8-methyl-7-2-(4-phenylpiperazin-1-yl)ethoxy-4H-chromen-4-one
• CAS No: 903206-46-2
• MF: C₂₉H₃₀N₂O₄
• MW: 470.559507846832
• CID: 5426472
• Update Time: 2025-06-12

3-(4-methoxyphenyl)-8-methyl-7-2-(4-phenylpiperazin-1-yl)ethoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-8-methyl-7-[2-(4-phenylpiperazin-1-yl)ethoxy]chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)-8-methyl-7-[2-(4-phenyl-1-piperazinyl)ethoxy]-
• 3-(4-methoxyphenyl)-8-methyl-7-2-(4-phenylpiperazin-1-yl)ethoxy-4H-chromen-4-one

• Inchi： 1S/C29H30N2O4/c1-21-27(34-19-18-30-14-16-31(17-15-30)23-6-4-3-5-7-23)13-12-25-28(32)26(20-35-29(21)25)22-8-10-24(33-2)11-9-22/h3-13,20H,14-19H2,1-2H3
• InChI Key： RPTKVGRMFNJYBC-UHFFFAOYSA-N
• SMILES： C1OC2=C(C)C(OCCN3CCN(C4=CC=CC=C4)CC3)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(4-methoxyphenyl)-8-methyl-7-2-(4-phenylpiperazin-1-yl)ethoxy-4H-chromen-4-one

Introduction to 3-(4-methoxyphenyl)-8-methyl-7-2-(4-phenylpiperazin-1-yl)ethoxy-4H-chromen-4-one (CAS No. 903206-46-2) and Its Emerging Applications in Chemical Biology and Medicine

The compound 3-(4-methoxyphenyl)-8-methyl-7-2-(4-phenylpiperazin-1-yl)ethoxy-4H-chromen-4-one, identified by its CAS number 903206-46-2, represents a significant advancement in the field of pharmaceutical chemistry. This chromenone derivative exhibits a complex structural framework that combines aromatic rings, heterocyclic functionalities, and alkyl substituents, making it a promising candidate for further investigation in medicinal chemistry. The presence of both 4-methoxyphenyl and 4-phenylpiperazine moieties suggests potential interactions with biological targets, which has garnered interest from researchers exploring novel therapeutic agents.

Recent studies have highlighted the versatility of chromenone derivatives in drug discovery, particularly due to their ability to modulate various biological pathways. The structural motif of 3-(4-methoxyphenyl)-8-methyl-7-2-(4-phenylpiperazin-1-yl)ethoxy-4H-chromen-4-one positions it as a candidate for inhibiting enzymes or receptors involved in inflammatory and neurodegenerative diseases. For instance, the 4-methoxyphenyl group may enhance binding affinity to certain protein targets, while the 4-phenylpiperazine moiety is known to interact with serotonin receptors, a key consideration in the development of antidepressants and antipsychotics.

The compound’s unique chemical profile also makes it an attractive scaffold for structure-based drug design. Computational modeling studies have suggested that the rigid chromenone core could provide stability to small molecules, while the flexible side chains offer opportunities for optimizing pharmacokinetic properties. This balance between rigidity and flexibility is crucial for achieving high efficacy and minimal side effects in clinical applications. Furthermore, the 8-methyl substituent may influence metabolic stability, a critical factor in drug development.

In light of these properties, researchers have begun exploring the potential of 3-(4-methoxyphenyl)-8-methyl-7-2-(4-phenylpiperazin-1-yl)ethoxy-4H-chromen-4-one as an anti-inflammatory agent. Preclinical data indicate that derivatives with similar structural features can modulate cytokine production and reduce inflammation-related biomarkers. The interaction between the 7-substituted ethoxy group and biological targets remains an area of active investigation, with preliminary findings suggesting promising results in models of acute and chronic inflammation.

The role of piperazine derivatives in medicinal chemistry cannot be overstated. The 4-phenylpiperazin-1-yl moiety in this compound is particularly noteworthy, as it has been extensively studied for its ability to enhance bioavailability and binding affinity to certain therapeutic targets. Recent advances in drug design have leveraged piperazine-based scaffolds to develop drugs with improved pharmacological profiles. The incorporation of this group into 3-(4-methoxyphenyl)-8-methyl-7-2-(4-phenylpiperazin-1-y)lethoxychromenone suggests potential applications not only in inflammation but also in central nervous system disorders.

Another exciting aspect of this compound is its potential as a kinase inhibitor. Chromenone derivatives have been reported to interfere with the activity of kinases involved in cancer progression, making them valuable candidates for oncology research. The specific arrangement of substituents in 3-(4-methoxyphenyl)-8-methyl -7 -2( - phen ylpiperazin - 1 - y l ) eth oxy - 4 H - chrom en - 4 - one may allow it to selectively target certain kinases while minimizing off-target effects. This specificity is essential for developing effective anticancer agents that can be used alone or in combination therapies.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for rapid diversification of the scaffold, enabling high-throughput screening for novel bioactive molecules.

As research progresses, the therapeutic potential of 3-( 4 - meth oxy phen yl ) - 8 - me thy l - 7 - 2 ( 4 - phen ylpiper azin e - 1 - y l ) eth oxy - 4 H - chrom ene - 4 o ne (CAS No. 903206--46--2) continues to emerge across multiple disease areas. Its ability to modulate inflammatory pathways makes it relevant for conditions such as rheumatoid arthritis and atherosclerosis, while its interaction with serotonin receptors positions it as a candidate for treating mood disorders. Additionally, its kinase inhibition properties suggest utility in oncology research.

The integration of computational chemistry into drug discovery has accelerated the evaluation process for compounds like this one. Molecular docking studies have provided insights into how different parts of the molecule interact with biological targets at an atomic level. These simulations not only predict binding affinities but also help identify key residues responsible for efficacy and selectivity. Such data are invaluable for guiding medicinal chemists toward optimizing lead compounds before moving into expensive wet-lab experiments.

The future direction of research on this compound will likely involve both preclinical testing and exploration of analogs with modified substituents. By systematically altering functional groups while maintaining core structural elements, researchers can identify more potent derivatives with improved pharmacokinetic profiles or novel mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications.

In conclusion,3-( 44 -- meth oxy phen yl ) --8--me thy l--77--22(44-- phen ylpiper azin e--11yy) eth oxy --44H--- chrom ene --44o ne(CAS No.--903206--46--22) stands out as a promising therapeutic agent with diverse applications across multiple disease areas including inflammation,neurodegenerative disorders,and cancer . Its complex structure , rich chemical space ,and favorable pharmacological properties make it an attractive target for further investigation . As research advances ,this compound promises to contribute significantly toward developing next-generation treatments that address unmet medical needs . p >